Cas no 2909-76-4 (Benzenamine,2,4-bis(1,1-dimethylethyl)-N,N-dimethyl-)

Benzenamine,2,4-bis(1,1-dimethylethyl)-N,N-dimethyl- structure
2909-76-4 structure
Product Name:Benzenamine,2,4-bis(1,1-dimethylethyl)-N,N-dimethyl-
CAS No:2909-76-4
MF:C16H27N
MW:233.392284631729
CID:277426
PubChem ID:137762
Update Time:2025-04-19

Benzenamine,2,4-bis(1,1-dimethylethyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,4-bis(1,1-dimethylethyl)-N,N-dimethyl-
    • 2,4-ditert-butyl-N,N-dimethylaniline
    • N,N-Dimethylbenzenamine,2,4-di-t-butyl
    • 2909-76-4
    • SCHEMBL24848636
    • N,N-Dimethylbenzenamine, 2,4-di-t-butyl-
    • DTXSID30183335
    • Inchi: 1S/C16H27N/c1-15(2,3)12-9-10-14(17(7)8)13(11-12)16(4,5)6/h9-11H,1-8H3
    • InChI Key: CQRQHMIMTXPFQJ-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1=CC=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 233.21451
  • Monoisotopic Mass: 233.21435
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2
  • XLogP3: 5.4

Experimental Properties

  • Density: 0.894
  • Boiling Point: 293.8°Cat760mmHg
  • Flash Point: 119.6°C
  • Refractive Index: 1.504
  • PSA: 3.24
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